Cas no 72-80-0 (Chlorquinaldol)

Chlorquinaldol is a halogenated hydroxyquinoline derivative with notable antimicrobial and antifungal properties. It is commonly utilized in topical formulations for the treatment of dermatological infections, including those caused by bacteria and fungi. The compound exhibits broad-spectrum activity against Gram-positive bacteria and certain yeasts, making it effective in managing skin conditions such as eczema, dermatitis, and minor wounds. Its mechanism of action involves disrupting microbial cell membranes and inhibiting essential enzymatic processes. Chlorquinaldol is valued for its stability, low systemic absorption, and minimal irritation potential, rendering it suitable for prolonged use in antiseptic and preservative applications. Its efficacy and safety profile support its inclusion in medicated creams, ointments, and powders.

Chlorquinaldol structure

Product name:Chlorquinaldol

CAS No:72-80-0

MF:C₁₀H₇Cl₂NO

MW:228.074680566788

MDL:MFCD00023984

CID:33945

PubChem ID:6301

Chlorquinaldol Chemical and Physical Properties

Names and Identifiers

- 5,7-Dichloro-8-quinaldinol
- 5,7-Dichloro-2-methyl-8-hydroxyquinoline
- 5,7-dichloro-2-methyl-8-quinolino
- 8-Quinolinol, 5,7-dichloro-2-methyl-
- Afungil
- Chloquinan
- Chlorchinaldin
- Chlorchinaldol
- Chlorguinaldon
- 5,7-dichloro-2-methylquinolin-8-ol
- 5,7-Dichloro-8-hydroxy-2-methylquinoline
- 5,7-Dichloro-8-hydroxyquinaldine
- Chlorquinaldol
- 2-methyl-5,7-dichloro-8-hydroxyquinoline
- 2-methylchloroxine
- 5,7-dichloro-2-methyl-8-hydroxy-quinoline
- 5,7-Dichloro-2-methyl-8-quinolinol
- Chlorchinaldolum
- Chloroquinaldol
- Chlorquinaldolum
- Clorquinaldol
- Sterosan
- BCM
- Siasteran
- Steroxin
- Siosteran
- Siogene
- Gyno-sterosan
- Clorchinaldolo
- Hydroxydichloroquinaldine
- Clorchinaldolo [DCIT]
- Siogen
- 5,7-Dich
- s10253
- STL502989
- CHLORQUINALDOL [MI]
- Spectrum4_001263
- LS-142535
- 72-80-0
- Spectrum3_001092
- DTXCID3028924
- Gynotherax
- FT-0623717
- chlorquinaldol-
- Chlorquinaldol [BAN:DCF:INN]
- MFCD00023984
- Chlorquinaldol [INN:BAN:DCF]
- Siogeno
- Q1645622
- CS-4899
- SMR001549973
- Chlorquinaldolum [INN-Latin]
- BSPBio_002764
- 5,7-bis(chloranyl)-2-methyl-quinolin-8-ol
- cid_6301
- AC-29743
- MLS002695929
- NSC 755830
- NCGC00095795-02
- CHLORQUINALDOL [MART.]
- BRN 0156683
- PS-7753
- AB00443827_06
- D07208
- D6VHC87LLS
- 5,7-Dichloro-2-methyl-quinolin-8-ol
- Quesil
- Vagisteran
- SCHEMBL301405
- 5,7-Dichloro-8-hydroxy-2-methylquinoline, 98%
- Siogenon
- EN300-19748
- DB13306
- C10-H7-Cl2-N-O
- HY-B1360
- NCGC00095795-01
- Florabina
- CHEMBL224325
- Tox21_113490_1
- A16448
- SR-01000872737-1
- Quinolin-8-ol, 5,7-dichloro-2-methyl-
- Sterozan
- C10H7Cl2NO
- SR-01000872737
- DTXSID3048998
- W-104478
- Tox21_113490
- NSC755830
- 5-21-03-00346 (Beilstein Handbook Reference)
- Chlorchinaldine
- s4192
- NCGC00095795-04
- SY015325
- CHLORQUINALDOL [WHO-DD]
- AKOS000119838
- HMS3652H09
- HMS3089A18
- SPBio_000507
- Hydroxydichloroquinaldinol
- SPECTRUM212151
- Saprosan
- Oprea1_721210
- EINECS 200-789-3
- Pharmakon1600-00212151
- SW220230-1
- KBioGR_001846
- UNII-D6VHC87LLS
- CHLORQUINALDOL [INN]
- CHEBI:74500
- CAS-72-80-0
- CCG-39580
- BDBM76302
- Z104475058
- Siogenal
- 5-bromo 2-isobutoxy benzonitirle
- BCP11865
- NCGC00095795-03
- Clorquinaldol [INN-Spanish]
- Chlorquinaldol (INN)
- 5,7-Dichloro-8-hydroxyquinaldine 5,7-Dichloro-2-methyl-8-hydroxyquinoline
- Siosept
- NCGC00095795-06
- NSC-755830
- AB00443827_07
- A837624
- KBio3_001984
- SBI-0207012.P001
- Spectrum2_000524
- HMS3264I07
- CHLORQUINALDOL, Chlorquinaldol (5,7-Dichloro-2-methyl-8-quinolinol)
- NS00021341
- DB-055679
- BRD-K90374350-001-09-2
- BRD-K90374350-001-10-0
- CHLORQUINALDOL (MART.)
- G01AC03
- 200-789-3
- Chlorquinaldol (Standard)
- Chlorquinaldolum (INN-Latin)
- R02AA11
- P01AA04
- 5,7 Dichloro 2 methyl 8 quinolinol
- Clorquinaldol (INN-Spanish)
- HY-B1360R
- D08AH02
- FD40556
- MDL： MFCD00023984
- Inchi： 1S/C10H7Cl2NO/c1-5-2-3-6-7(11)4-8(12)10(14)9(6)13-5/h2-4,14H,1H3
- InChI Key： GPTXWRGISTZRIO-UHFFFAOYSA-N
- SMILES： ClC1=C([H])C(=C(C2=C1C([H])=C([H])C(C([H])([H])[H])=N2)O[H])Cl
- BRN： 156683

Computed Properties

Exact Mass: 226.99000
Monoisotopic Mass: 226.99
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 214
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Tautomer Count: 2
Surface Charge: 0
XLogP3: 3.5
Topological Polar Surface Area: 33.1

Experimental Properties

Color/Form: Uncertain
Density: 1.3126 (rough estimate)
Melting Point: 108-112 °C (dec.) (lit.)
Boiling Point: 350.7°C at 760 mmHg
Flash Point: 165.9 °C
Refractive Index: 1.5500 (estimate)
Water Partition Coefficient: Insoluble
PSA: 33.12000
LogP: 3.55560
Merck: 13,2209
Solubility: Insoluble in water

Chlorquinaldol Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302
Warning Statement： P301+P312+P330
Hazardous Material transportation number：UN 2811 6.1/PG 3
WGK Germany：3
Hazard Category Code： 22-36/37/38
Safety Instruction： S26-S36-S36/37/39
RTECS：VC5600000
Hazardous Material Identification：
Safety Term：S26;S36/37/39
Risk Phrases：R22; R36/37/38
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Chlorquinaldol Customs Data

HS CODE：2933499090
Customs Data：

China Customs Code:
2933499090

Overview:

2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Chlorquinaldol Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R020545-10g	Chlorquinaldol	72-80-0	98%	10g	￥89	2024-05-22
Enamine	EN300-19748-10.0g	5,7-dichloro-2-methylquinolin-8-ol	72-80-0	95%	10g	$37.0	2023-05-01
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T0908-500 mg	Chloquinan	72-80-0	99.93%	500MG	￥395.00	2022-04-26
abcr	AB248038-25g	5,7-Dichloro-8-hydroxyquinaldine; .	72-80-0		25g	€110.80	2024-06-12
abcr	AB248038-5g	5,7-Dichloro-8-hydroxyquinaldine; .	72-80-0		5g	€69.40	2024-06-12
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci19322-50mg	Chlorquinaldol	72-80-0	98%	50mg	￥617.00	2023-09-09
eNovation Chemicals LLC	D402568-100g	5,7-Dichloro-8-hydroxyquinaldine	72-80-0	97%	100g	$300	2024-06-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IF874-5g	Chlorquinaldol	72-80-0	98+%	5g	116.0CNY	2021-08-05
Apollo Scientific	OR8257-5g	5,7-Dichloro-8-hydroxy-2-methylquinoline	72-80-0		5g	£62.00	2025-02-20
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T0908-1 g	Chloquinan	72-80-0	99.93%	1g	￥485.00	2022-04-26